Cas no 1242168-77-9 (3,4-a']dinaphthalen-4-yl]-1,2-dihydroquinoline toluene adduct)

• Product Name: 3,4-a']dinaphthalen-4-yl]-1,2-dihydroquinoline toluene adduct
• CAS No: 1242168-77-9
• MF: C₅₈H₄₃NO₂P₂
• MW: 847.915056467056
• CID: 4726790
• Update Time: 2025-06-12

3,4-a']dinaphthalen-4-yl]-1,2-dihydroquinoline toluene adduct Chemical and Physical Properties

Names and Identifiers

• CID 121233896
• (S)-2-(1-Naphthyl)-8-diphenylphosphino-1-[(R)-3,5-dioxa-4-phospha-cyclohepta[2,1-a
• 3,4-a']dinaphthalen-4-yl]-1,2-dihydroquinolinetolueneadduct,min.97%(Ra,Sc)-(1-Nph)-Quinaphos
• Quinoline, 1-(11bR)-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-yl-8-(diphenylphosphino)-1,2-dihydro-2-(1-naphthalenyl)-, (2S)-
• 3,4-a']dinaphthalen-4-yl]-1,2-dihydroquinoline
• 3,4-a']dinaphthalen-4-yl]-1,2-dihydroquinoline toluene adduct

• Inchi： 1S/C51H35NO2P2.C7H8/c1-3-20-39(21-4-1)55(40-22-5-2-6-23-40)48-28-14-19-38-29-32-45(44-27-13-18-35-15-7-10-24-41(35)44)52(51(38)48)56-53-46-33-30-36-16-8-11-25-42(36)49(46)50-43-26-12-9-17-37(43)31-34-47(50)54-56;1-7-5-3-2-4-6-7/h1-34,45H;2-6H,1H3/t45-;/m0./s1
• InChI Key： RZUWERPCPDRSAB-XZMLEQSQSA-N
• SMILES： P1(N2C3C(=CC=CC=3C=C[C@H]2C2=CC=CC3C=CC=CC2=3)P(C2C=CC=CC=2)C2C=CC=CC=2)OC2C=CC3C=CC=CC=3C=2C2C3C=CC=CC=3C=CC=2O1.C1(C)C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 63
• Rotatable Bond Count: 5
• Complexity: 1310
• Topological Polar Surface Area: 29.5

Experimental Properties

• pka: -1.23±0.40(Predicted)

Additional information on 3,4-a']dinaphthalen-4-yl]-1,2-dihydroquinoline toluene adduct

Introduction to 3,4-a']dinaphthalen-4-yl]-1,2-dihydroquinoline toluene adduct (CAS No. 1242168-77-9)

The 3,4-a']dinaphthalen-4-yl]-1,2-dihydroquinoline toluene adduct is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, identified by its unique chemical structure and CAS number 1242168-77-9, represents a novel class of molecules with potential applications in drug development and advanced material synthesis. Its molecular architecture, featuring a combination of naphthalene and dihydroquinoline moieties, contributes to its distinctive electronic and photophysical properties, making it a subject of intense research interest.

In recent years, the 3,4-a']dinaphthalen-4-yl]-1,2-dihydroquinoline toluene adduct has been studied for its role in the development of novel optoelectronic materials. The compound's ability to exhibit efficient charge transport and luminescence has positioned it as a promising candidate for applications in organic light-emitting diodes (OLEDs), photovoltaic cells, and sensors. The interplay between the naphthalene and dihydroquinoline units enhances its molecular rigidity and planarity, which are critical factors for optimizing performance in these technologies.

Moreover, the 3,4-a']dinaphthalen-4-yl]-1,2-dihydroquinoline toluene adduct has been explored in the context of medicinal chemistry. Researchers have been particularly interested in its potential as a scaffold for designing new therapeutic agents. The compound's structural features allow for selective interactions with biological targets, making it a valuable tool for developing small-molecule drugs. Preliminary studies have indicated that derivatives of this molecule may exhibit inhibitory activity against certain enzymes and receptors involved in diseases such as cancer and neurodegenerative disorders.

The synthesis of the 3,4-a']dinaphthalen-4-yl]-1,2-dihydroquinoline toluene adduct involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels. Techniques such as palladium-catalyzed cross-coupling reactions have been instrumental in constructing the complex aromatic system of this compound. The optimization of these synthetic routes has enabled researchers to produce sufficient quantities for both laboratory-scale investigations and potential industrial applications.

Recent advancements in computational chemistry have further enhanced the understanding of the 3,4-a']dinaphthalen-4-yl]-1,2-dihydroquinoline toluene adduct's properties. Molecular modeling studies have provided insights into its electronic structure and reactivity, guiding the design of more effective derivatives. These computational approaches have also been used to predict the compound's behavior in different environments, aiding in the development of novel applications.

The 3,4-a']dinaphthalen-4-yl]-1,2-dihydroquinoline toluene adduct has also attracted attention for its potential role in nanotechnology. Its unique molecular structure makes it suitable for self-assembling into ordered nanostructures, which can be utilized in various nanoscale devices. For instance, researchers have investigated its use in creating nanowires and nanoparticles with tailored electronic properties. These applications could revolutionize fields such as electronics and data storage.

In conclusion, the 3,4-a']dinaphthalen-4-yl]-1,2-dihydroquinoline toluene adduct (CAS No. 1242168-77-9) is a versatile compound with broad applications across multiple scientific disciplines. Its unique structural features and functional properties make it an invaluable asset in pharmaceuticals, optoelectronics, and nanotechnology. As research continues to uncover new possibilities for this molecule, its significance is expected to grow even further.